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Compound of Interest

Compound Name: D-Tyrosyl-D-proline

Cat. No.: B15210257 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) is available for D-Tyrosyl-D-proline. The

following disposal procedures are based on the known properties of its constituent amino

acids, D-Tyrosine and D-proline, and general guidelines for the disposal of non-hazardous solid

laboratory chemicals. It is imperative to consult your institution's specific safety protocols and

local regulations before proceeding.

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical aspect of laboratory safety and environmental responsibility.

This guide provides a step-by-step operational plan for the safe disposal of D-Tyrosyl-D-
proline.

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure you are wearing the appropriate Personal

Protective Equipment (PPE), including:

Safety goggles or glasses

Lab coat

Chemical-resistant gloves

Work in a well-ventilated area to avoid inhalation of any dust or aerosols.
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Step-by-Step Disposal Protocol
Hazard Assessment: Based on the available data for its constituent amino acids, D-Tyrosyl-
D-proline is not classified as a hazardous substance. However, it is crucial to review any

available in-house data or risk assessments for the compound.

Small Quantities (Solid Waste):

For small quantities of solid D-Tyrosyl-D-proline, the recommended method of disposal is

as non-hazardous solid waste.

Carefully sweep the solid material into a suitable, clearly labeled container with a secure

lid to prevent dust formation.

This container can then be placed in the general laboratory solid waste stream, provided it

is not contaminated with any hazardous materials.

Aqueous Solutions:

Small volumes of dilute aqueous solutions of D-Tyrosyl-D-proline can typically be

disposed of down the sanitary sewer system with copious amounts of water.

Ensure the concentration is low and that the solution does not contain any other

hazardous chemicals.

Always check with your local wastewater regulations and institutional guidelines before

disposing of any chemical waste down the drain.

Contaminated Materials:

Any materials, such as filter paper, gloves, or weighing boats, that are contaminated with

D-Tyrosyl-D-proline should be placed in a sealed bag and disposed of as non-hazardous

solid waste.

Quantitative Data Summary
The following table summarizes the key quantitative data for the constituent amino acids of D-
Tyrosyl-D-proline, as a specific SDS for the dipeptide is unavailable.
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Property D-Tyrosine D-proline

Molecular Formula C9H11NO3 C5H9NO2

Molecular Weight 181.19 g/mol 115.13 g/mol

Appearance White to off-white powder
White to off-white crystalline

powder

Melting Point >300 °C (decomposes) 228-233 °C (decomposes)

Solubility in Water Slightly soluble Soluble

Experimental Protocols Cited
The disposal procedures outlined above are based on standard laboratory practices for non-

hazardous solid and aqueous waste. For specific experimental protocols involving D-Tyrosyl-
D-proline, please refer to your institution's approved procedures and risk assessments.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of D-
Tyrosyl-D-proline.
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Start: D-Tyrosyl-D-proline Waste

Is the waste solid or an aqueous solution?

Solid Waste

Solid

Aqueous Solution

Aqueous

Is it contaminated with hazardous material? Is the solution dilute and free of other hazardous chemicals?

Dispose as non-hazardous solid waste in a labeled, sealed container.

No

Dispose as hazardous chemical waste according to institutional protocol.

Yes No

Dispose down the sanitary sewer with copious amounts of water.

Yes

Click to download full resolution via product page

Disposal Decision Workflow for D-Tyrosyl-D-proline

To cite this document: BenchChem. [Proper Disposal of D-Tyrosyl-D-proline in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15210257#d-tyrosyl-d-proline-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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